AbstractMapping with laser-induced breakdown spectroscopy (LIBS) can offer more than just the spatial distribution of elements: the rich spectral information also enables mineral recognition. In the present study, statistical approaches were used for the recognition of the spodumene from lithium pegmatite ores. A broad spectral range (280–820 nm) with multiple lines was first used to establish the methods based on vertex component analysis (VCA) and K-means and DBSCAN clusterings. However, with a view to potential on-site applications, the dimensions of the datasets must be reduced in order to accomplish fast analysis. Therefore, the capability of the methods in mineral identification was tested with a limited spectral range (560–815 nm) using Li-pegmatites with various mineralogical characters.

AbstractPolyurethanes (PUs) have been versatilely applied in various fields because of their preferable properties with both elasticity and hardness. Due to the thermodynamic incompatibility of hard segments and soft segments, the PUs generally have the microphase-separated structures, which could dramatically affect their chemical and mechanical properties. In this review, the characterization methods of microphase-separated structures in PU polymers, such as fourier transformed infrared spectroscopy (FTIR), atomic force microscopy (AFM), differential scanning calorimetry (DSC), and small-angle X-ray scattering (SAXS) are summarized and illustrated. The relationship between microphase-separated structures and PU properties is also discussed. This review will lay the theoretical foundation for the improvement on the application performance of PUs.

AbstractThallium (Tl) pollution have attracted widespread attention in recent years due to is its high toxicity as well as its increasing release into the environment by human activities. Furthermore, its bioaccumulation can lead to various diseases and even death. Hence, accurate determination of Tl in biological and environmental samples is of utmost importance. This review provides an overview of analytical methods for the determination of Tl, drawing from over 200 references published mainly between 2012 and 2022. The reported methods for Tl detection include atomic emission spectrometry, atomic absorption spectrometry, inductively coupled plasma mass spectrometry, and molecular spectroscopy. For detection of Tl in environmental and biological samples, the current trends of sample pretreatment techniques were summarized. Additionally, the speciation analysis of two wo Tl species (i.e., Tl+ and Tl3+) was also briefly discussed.

AbstractIn recent years, spectral analysis methods have developed rapidly. A key feature is the use of chemometric methods to process spectral data for performing qualitative and quantitative analysis of complex mixtures. The coupling of chemometric methods to spectroscopic techniques led to distinct advantages in speed, cost, efficiency, automation, and portability compared to the traditional methods in agriculture, food, pharmaceutical, petroleum, chemical, environmental, and medical fields. This paper comments on the review papers published during the past three years (2020–2022) on the topic of the combination of spectral and chemometric methods. The development status, existing challenges, and the future direction of this field is discussed.

AbstractVarious diseases have seriously threatened the health of Chinese residents. Sensitive and accurate analysis of disease markers is very important for early diagnosis, treatment, and prognosis evaluation of diseases. Therefore, it is of great clinical significance to explore a sensitive, accurate, rapid, and noninvasive detection technology. Surface-enhanced Raman spectroscopy (SERS) uses light to interact with gold, silver, and other nanostructured materials to generate a strong surface plasmon resonance effect, which can significantly enhance the Raman signal of molecules adsorped on the nanostructured surface, and obtain rich fingerprints of the sample itself or Raman probe molecules with super sensitivity. This technology has the advantages of noninvasiveness, high sensitivity, good selectivity, fast analysis speed, low water interference, and other unique advantages, so it has a good application prospect in life science, clinical testing, and other aspects, and has become a kind of biological detection technology with great potential. This paper mainly reviewed the research progress of SERS technology in the analysis of serum, urine, saliva, and tissue disease markers in recent years analyzed the problems and challenges to be solved by this technology in biological detection and prospected its future development prospects.

AbstractParticulate matter (PM) is an important player in indoor air quality. Even though PM limit values are in force for more than a decade in Europe and reference methods are well in place for ambient air, measuring indoor PM concentration still remains a challenge and standardizing a measurement protocol is complex. As people stay most of their time indoors, indoor PM is of great interest in terms of public health, as concentration can be drastically different to the one outdoors. This review aims to provide key information to the indoor air monitoring communities, to better understand principal methods suitable for the analysis of indoor PM with their respective main influencing parameters. Advantages and drawbacks of each method are discussed and specific awareness is raised to avoid wrong data interpretation in specific situations. The inter-instrument deviation is also explained and, when possible, methods to correct are proposed.

AbstractAn overview of alcoholic beverages discrimination plus the author’s experimental research work on identification of bland Chinese liquors is presented in this article. First, a summary was given on analytical techniques combined with multivariate statistical analysis for discrimination problems related to alcoholic beverages; and then, our experimental research was presented on discrimination of different aroma types of Chinese liquors by 1H-Nuclear Magnetic Resonance (NMR) and 13C-NMR combined with multivariate statistical analysis. Principal Component Analysis (PCA) was used to highlight the most significant features from high-dimensional data to acquire visual inspections of NMR spectra in the first step. The representative new score values were used as the input variables for Support Vector Machine (SVM), and the performance of this model was evaluated by Leave-One-Out Cross Validation method (LOOCV). Compared with 1H-NMR, the scores of PCA and predications of the SVM model from 13C-NMR spectra showed more significant separation and better prediction performance. 13C-NMR for multivariate analysis might be a more effective tool for identification of these Chinese liquors because of its complementary component information as well as less spectral overlapping than that in 1H-NMR.

AbstractThe emission of volatile sulfur compounds (VSCs) could cause environmental pollution, low-grade products and human health risks. Accordingly, it is of great significance to establish some sensitive and convenient analytical methods for their identification and determination. With the advantages of fast response, high sensitivity and simple instrument, chemiluminescence (CL) and cataluminescence (CTL) are promising for the detection of VSCs. So far, CL analysis of VSCs has been widely applied in various fields based on auxiliary CL methods and sulfur chemiluminescence detector (SCD), while CTL detection is prosperous in the construction of gas sensors, including the exploration of sensing materials and detection modes. Herein, this mini review briefly summarized the progresses, difficulties and future developments of CL analysis and CTL sensor in the detection of VSCs.

AbstractParticulate matter (PM) is an important player of indoor air quality and a topic of great interest in terms of public health. Deciphering the complex chemical composition of indoor PM is critical to understand the association between particles components and a wide range of adverse health effects. Over the last decades, advanced analytical instrumentation has been produced capable of providing various levels of information on the chemical features of indoor PM. This article reviews the most promising of these sophisticated analytical techniques that could be employed in the identification of organic and inorganic constituents of indoor PM, including (high-resolution) mass spectrometry, organic, carbonaceous and ions analytical techniques, elemental analysis techniques such as atomic spectrometry and X-ray based methods, and surface analysis techniques. A distinction is made between online and offline instrumentation, focusing on their capabilities and how they are currently being used in the targeted and untargeted analysis of PM components. This review aims to provide the indoor air chemistry community with insights into the power of the different techniques available today, so that they can be used advantageously in future studies.

AbstractThis review emphasizes the importance of classification of surface reservoirs represented by building and indoor materials. Models developed in the past 45 years to study mainly non-reactive thermodynamic partitioning of air pollutants to surfaces as well as their validation through analytical measurements are discussed. Analytical techniques aiming at surface characterization have been summarized. Applications relevant to surface chemistry performed indoors in the last decade are also given. Finally, techniques for microbiological sampling to characterize the hygienic state of surfaces have also been compiled. Readers will be introduced to the state-of-the-art of analytical techniques that are being used indoors for (physico)chemical and microbiological characterization of surfaces. The focus is on real-time in situ instrumentation used to understand chemical processes rather than air quality monitoring indoors. Our aim was to give an overview of useful instrumentation and a tutorial on analytical approaches and challenges represented by surfaces.